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Compound of Interest

Compound Name:
[4-(2-

Methylpropyl)phenyl]methanol

Cat. No.: B042470 Get Quote

An In-depth Technical Guide to [4-(2-Methylpropyl)phenyl]methanol

This technical guide provides comprehensive information on the chemical properties, synthesis,

and potential signaling pathway interactions of [4-(2-Methylpropyl)phenyl]methanol, also

known as 4-isobutylbenzyl alcohol. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Chemical Properties and Data
[4-(2-Methylpropyl)phenyl]methanol is an aromatic alcohol. Its molecular structure consists

of a benzene ring substituted with a hydroxymethyl group and an isobutyl group at the para

position.

Table 1: Physicochemical Properties of [4-(2-Methylpropyl)phenyl]methanol

Property Value Source

Molecular Formula C₁₁H₁₆O [1]

Molecular Weight 164.24 g/mol [1]

Alternate Name 4-Isobutylbenzyl Alcohol [1]

CAS Number 110319-85-2 [1]
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Experimental Protocols for Synthesis
The synthesis of [4-(2-Methylpropyl)phenyl]methanol can be achieved through various

established organic chemistry methodologies. Below are detailed protocols for two common

synthetic routes.

Reduction of 4-(2-Methylpropyl)benzoic Acid
This protocol describes the synthesis of [4-(2-Methylpropyl)phenyl]methanol via the

reduction of the corresponding carboxylic acid, 4-(2-methylpropyl)benzoic acid, using lithium

aluminum hydride (LiAlH₄). This method is adapted from a similar synthesis of (4-

propylphenyl)methanol.

Materials:

4-(2-Methylpropyl)benzoic acid

Lithium aluminum hydride (LiAlH₄)

Anhydrous diethyl ether (Et₂O) or Tetrahydrofuran (THF)

Deionized water (H₂O)

3.0 M Potassium hydroxide (KOH) solution

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Filtration apparatus

Rotary evaporator
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Procedure:

Under an inert nitrogen atmosphere, a suspension of LiAlH₄ (4 molar equivalents) in dry

diethyl ether is prepared in a round-bottom flask at 0 °C using an ice bath.

A solution of 4-(2-methylpropyl)benzoic acid (1 molar equivalent) in dry diethyl ether is added

dropwise to the LiAlH₄ suspension.

The reaction mixture is then allowed to warm to room temperature and stirred for 1 hour.

After completion of the reaction, the flask is cooled back to 0 °C.

The reaction is quenched by the slow and cautious addition of water, followed by a 3.0 M

KOH solution, and then additional water.

The resulting mixture is stirred at 0 °C for 1 hour to ensure complete quenching and

precipitation of aluminum salts.

The precipitate is removed by filtration.

The organic layer from the filtrate is separated, dried over anhydrous Na₂SO₄, filtered, and

the solvent is removed under reduced pressure using a rotary evaporator to yield [4-(2-
Methylpropyl)phenyl]methanol.

Grignard Synthesis
This protocol outlines a plausible Grignard reaction to synthesize [4-(2-
Methylpropyl)phenyl]methanol. This involves the reaction of a Grignard reagent, 4-(2-

methylpropyl)magnesium bromide, with formaldehyde.

Materials:

4-(2-Methylpropyl)bromobenzene

Magnesium (Mg) turnings

Anhydrous diethyl ether (Et₂O)
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Iodine (I₂) crystal (as an initiator)

Formaldehyde (or paraformaldehyde)

Hydrochloric acid (HCl), dilute solution

Saturated ammonium chloride (NH₄Cl) solution

Anhydrous sodium sulfate (Na₂SO₄)

Three-necked round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Procedure:

All glassware must be oven-dried to ensure anhydrous conditions.

Magnesium turnings and a small crystal of iodine are placed in the three-necked flask under

a nitrogen atmosphere.

A solution of 4-(2-methylpropyl)bromobenzene in anhydrous diethyl ether is added dropwise

to initiate the formation of the Grignard reagent. The reaction is typically initiated with gentle

heating.

Once the reaction starts, the remaining solution of 4-(2-methylpropyl)bromobenzene is

added at a rate that maintains a gentle reflux.

After the addition is complete, the mixture is refluxed for an additional 30-60 minutes to

ensure complete formation of the Grignard reagent.

The reaction flask is cooled in an ice bath, and a solution of formaldehyde in anhydrous

diethyl ether is added dropwise.
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The reaction mixture is then stirred at room temperature for several hours.

The reaction is quenched by the slow addition of a saturated NH₄Cl solution.

The mixture is then acidified with dilute HCl to dissolve the magnesium salts.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and the

solvent is evaporated to yield the crude product.

The crude [4-(2-Methylpropyl)phenyl]methanol can be purified by column chromatography

or distillation.

Visualized Synthetic Pathway
The following diagram illustrates the synthesis of [4-(2-Methylpropyl)phenyl]methanol from

4-(2-methylpropyl)benzoic acid via a reduction reaction.

Caption: Synthesis of [4-(2-Methylpropyl)phenyl]methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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